Cas no 50331-71-0 (Ethyl 3-Methyl-2-oxo-3-butenoate)

• Product name: Ethyl 3-Methyl-2-oxo-3-butenoate
• CAS No: 50331-71-0
• MF: C₇H₁₀O₃
• MW: 142.1525
• CID: 365206
• PubChem ID: 11672679

Ethyl 3-Methyl-2-oxo-3-butenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Methyl-2-oxo-3-butenoate
• 3-Butenoic acid, 3-methyl-2-oxo-, ethyl ester
• ethyl 3-methyl-2-oxobut-3-enoate
• 3-methyl-2-oxo-but-3-enoic acid ethyl ester
• ethyl-3-methyl-2-oxo-but-3-enoate
• AKOS024261341
• 50331-71-0
• SCHEMBL7643157
• CS-0365940
• ethyl3-methyl-2-oxobut-3-enoate
• DTXSID10470351
• DB-243519

• MDL： MFCD23381118
• Inchi： InChI=1S/C7H10O3/c1-4-10-7(9)6(8)5(2)3/h2,4H2,1,3H3
• InChI Key： XBEMDLANOLUIJO-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=O)C(=C)C

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 43.37000
• LogP: 0.69470

Ethyl 3-Methyl-2-oxo-3-butenoate Security Information

Ethyl 3-Methyl-2-oxo-3-butenoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%